5-chloro-3-(1-methyl-2-oxopropyl)-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 5-chloro-3-(3-oxobutan-2-yl)-1,3-benzoxazol-2-one
• InChI: InChI=1S/C11H10ClNO3/c1-6(7(2)14)13-9-5-8(12)3-4-10(9)16-11(13)15/h3-6H,1-2H3
• InChI Key: UABIXPPHGAVIHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C)N1C2=C(C=CC(=C2)Cl)OC1=O
• Molecular Formula: C11H10ClNO3
• DSSTOX Substance ID: DTXSID50387914
• Molecular Weight: 239.65 g/mol
• CAS RN: 62104-04-5

Description

5-chloro-3-(1-methyl-2-oxopropyl)-1,3-benzoxazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Clomazone and is widely used as a herbicide to control the growth of weeds in agricultural fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Versatile Synthesis Methods: Studies highlight the versatility of benzoxazole derivatives in synthesis. For instance, the synthesis of 5-substituted 1-hydroxy-1,2,3-triazoles involves metalation and reaction with electrophiles, demonstrating the utility of benzoxazole compounds in introducing various substituents into molecules (Uhlmann et al., 1997).
• Template for Oxazoles: The compound 4-bis(methylthio)methylene-2-phenyloxazol-5-one showcases the role of benzoxazole derivatives as templates for synthesizing 2-phenyl-4,5-functionalized oxazoles, revealing the chemical flexibility and applications in ring-opening and cyclization reactions (Misra & Ila, 2010).

Pharmacological Applications

• 5-HT3 Receptor Partial Agonists: A study on benzoxazole derivatives, including a compound similar to the query chemical, found applications as 5-HT3 receptor partial agonists, indicating potential therapeutic uses in treating conditions like irritable bowel syndrome without constipation side effects (Sato et al., 1998).

Antimicrobial and Antioxidant Activities

• Antimicrobial Activities: Benzoxazole derivatives have been explored for their antimicrobial properties. Novel triazole derivatives synthesized from benzoxazole compounds have shown good to moderate activities against various microorganisms, indicating their potential in developing new antimicrobial agents (Bektaş et al., 2010).
• Antioxidant Properties: The antioxidant activities of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, related to the benzoxazole structure, were analyzed, showing potential for these compounds in combating oxidative stress (Yüksek et al., 2015).

Material Science and Molecular Studies

• Halogen Bonding and Molecular Docking: Investigations into the binding modes of benzoxazole derivatives with biological targets reveal insights into molecular interactions, such as halogen bonding, that can guide the optimization of these compounds for therapeutic uses (He et al., 2020).